Cas no 2306259-28-7 ((3aR,6aS)-1-benzyl-6-iodo-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole)

• Product Name: (3aR,6aS)-1-benzyl-6-iodo-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole
• CAS No: 2306259-28-7
• MF: C₁₄H₁₈IN
• MW: 327.203896045685
• CID: 5303053
• Update Time: 2026-03-10

(3aR,6aS)-1-benzyl-6-iodo-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole, octahydro-6-iodo-1-(phenylmethyl)-, (3aR,6aS)-
• (3aR,6aS)-1-benzyl-6-iodo-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole

• Inchi： 1S/C14H18IN/c15-13-7-6-12-8-9-16(14(12)13)10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2/t12-,13?,14+/m1/s1
• InChI Key： JHPRIOWQXAZKHT-YIOYIWSBSA-N
• SMILES： N1(CC2=CC=CC=C2)CC[C@@]2([H])CCC(I)[C@@]12[H]

Additional information on (3aR,6aS)-1-benzyl-6-iodo-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole

Comprehensive Overview of (3aR,6aS)-1-benzyl-6-iodo-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole (CAS No. 2306259-28-7)

The compound (3aR,6aS)-1-benzyl-6-iodo-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole (CAS No. 2306259-28-7) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclopenta[b]pyrrole core and an iodo substituent, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereospecific configuration (3aR,6aS), which is critical for biological activity and selectivity in medicinal chemistry applications.

In recent years, the demand for iodinated heterocycles like (3aR,6aS)-1-benzyl-6-iodo-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole has surged, driven by their utility in cross-coupling reactions and as building blocks for targeted therapeutics. This compound’s benzyl group further enhances its versatility, enabling modifications for improved pharmacokinetic properties. Scientists frequently search for "synthesis of iodinated pyrrolidines" or "applications of cyclopenta[b]pyrrole derivatives," reflecting its relevance in modern organic synthesis.

The stereochemistry of (3aR,6aS)-1-benzyl-6-iodo-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole is a key focus area, as enantiopure compounds are essential for developing chiral drugs. Its hexahydro-2H-cyclopenta[b]pyrrole scaffold is analogous to motifs found in bioactive natural products, sparking interest in "structure-activity relationships of pyrrole derivatives." Additionally, the iodo moiety allows for further functionalization via palladium-catalyzed reactions, a hot topic in synthetic chemistry forums.

From a technical perspective, CAS No. 2306259-28-7 is often referenced in patents and journals exploring "novel heterocyclic compounds for CNS disorders." Its benzyl-protected nitrogen offers stability during synthetic routes, while the iodine atom serves as a handle for diversification. Queries like "buy (3aR,6aS)-1-benzyl-6-iodo-cyclopenta[b]pyrrole" or "suppliers of CAS 2306259-28-7" highlight its commercial demand among researchers.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of iodinated compounds is advised due to potential light sensitivity. The compound’s stability under inert atmospheres is frequently discussed in "storage conditions for air-sensitive reagents" threads, aligning with industry best practices.

In conclusion, (3aR,6aS)-1-benzyl-6-iodo-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole represents a cutting-edge tool for drug design, with its stereodefined architecture and reactive sites enabling diverse applications. Its prominence in searches for "advanced intermediates for medicinal chemistry" underscores its growing importance in the field.